1-(3-cyano-6-methylquinolin-4-yl)-N-(4-methylbenzyl)piperidine-4-carboxamide

• IUPAC Name: 1-(3-cyano-6-methylquinolin-4-yl)-N-[(4-methylphenyl)methyl]piperidine-4-carboxamide
• InChI: InChI=1S/C25H26N4O/c1-17-3-6-19(7-4-17)15-28-25(30)20-9-11-29(12-10-20)24-21(14-26)16-27-23-8-5-18(2)13-22(23)24/h3-8,13,16,20H,9-12,15H2,1-2H3,(H,28,30)
• InChI Key: LBTRDQRITXYIDV-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CNC(=O)C2CCN(CC2)C3=C4C=C(C=CC4=NC=C3C#N)C
• Molecular Formula: C25H26N4O
• Molecular Weight: 398.5 g/mol

Description

1-(3-cyano-6-methylquinolin-4-yl)-N-(4-methylbenzyl)piperidine-4-carboxamide, also known as CMPI, is a synthetic compound that has gained significant attention in the field of medicinal chemistry due to its potential therapeutic applications. CMPI belongs to the class of piperidine-carboxamide derivatives and is a selective antagonist of the dopamine D3 receptor.

Mechanism of Action

The mechanism of action of 1-(3-cyano-6-methylquinolin-4-yl)-N-(4-methylbenzyl)piperidine-4-carboxamide involves its binding to the dopamine D3 receptor, which modulates the release of dopamine in the brain. By blocking the activity of this receptor, 1-(3-cyano-6-methylquinolin-4-yl)-N-(4-methylbenzyl)piperidine-4-carboxamide may help to reduce the rewarding effects of drugs of abuse and alleviate the symptoms of various neuropsychiatric disorders.
Biochemical and Physiological Effects:
1-(3-cyano-6-methylquinolin-4-yl)-N-(4-methylbenzyl)piperidine-4-carboxamide has been shown to produce a range of biochemical and physiological effects in preclinical studies. These include the modulation of dopamine release, the regulation of neuronal activity, and the reduction of drug-seeking behavior in animal models of addiction.

Advantages and Limitations for Lab Experiments

One of the key advantages of 1-(3-cyano-6-methylquinolin-4-yl)-N-(4-methylbenzyl)piperidine-4-carboxamide as a research tool is its high selectivity for the dopamine D3 receptor, which allows for the specific targeting of this receptor in experimental settings. However, the limitations of 1-(3-cyano-6-methylquinolin-4-yl)-N-(4-methylbenzyl)piperidine-4-carboxamide include its relatively low potency and the need for further optimization of its pharmacokinetic properties for clinical use.

Future Directions

For research on 1-(3-cyano-6-methylquinolin-4-yl)-N-(4-methylbenzyl)piperidine-4-carboxamide include the development of more potent and selective analogs, the investigation of its potential therapeutic applications in other neuropsychiatric disorders, and the elucidation of its mechanism of action at the molecular level. Additionally, the use of 1-(3-cyano-6-methylquinolin-4-yl)-N-(4-methylbenzyl)piperidine-4-carboxamide as a research tool may help to advance our understanding of the role of the dopamine D3 receptor in drug addiction and other neurological disorders.

Synthesis Methods

The synthesis of 1-(3-cyano-6-methylquinolin-4-yl)-N-(4-methylbenzyl)piperidine-4-carboxamide involves a multi-step process that starts with the reaction of 3-cyano-6-methylquinoline with 4-methylbenzylamine to form the intermediate compound. This intermediate is then reacted with piperidine-4-carboxylic acid to yield the final product, 1-(3-cyano-6-methylquinolin-4-yl)-N-(4-methylbenzyl)piperidine-4-carboxamide.

Scientific Research Applications

1-(3-cyano-6-methylquinolin-4-yl)-N-(4-methylbenzyl)piperidine-4-carboxamide has been extensively studied for its potential therapeutic applications in various neurological and psychiatric disorders, including Parkinson's disease, schizophrenia, and drug addiction. The compound has been shown to exhibit high affinity and selectivity for the dopamine D3 receptor, which is implicated in the regulation of reward and motivation.